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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-cyanopropanoate, a
versatile building block in organic synthesis. This document consolidates its nomenclature,
physicochemical properties, and detailed experimental protocols for its preparation, tailored for
professionals in research and development.

Alternate Names and ldentifiers

Ethyl 2-cyanopropanoate is known by a variety of names in chemical literature and
commerce. Proper identification is crucial for accurate sourcing and regulatory compliance.

o Systematic IUPAC Name: ethyl 2-cyanopropanoate[1]

e Common Synonyms:

[¢]

Ethyl 2-cyanopropionate[1]

o

2-Cyanopropionic acid ethyl ester[1]

o

Propanoic acid, 2-cyano-, ethyl ester[1][2]

[¢]

Ethyl a-cyanopropionate[2]

[¢]

2-cyanopropanoic acid ethyl ester[1]
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o CAS Registry Number: 1572-99-2[1]
o EINECS Number: 216-393-9[1]

e PubChem CID: 98018[1]

e MDL Number: MFCD00013812

e InChl Key: MIHRVXYXORIINI-UHFFFAOY SA-N[1]

SMILES: CCOC(=0)C(C)C#N[1]

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-cyanopropanoate is presented in
the table below. These properties are essential for designing experimental conditions, ensuring
safe handling, and predicting its behavior in various chemical systems.

Property Value Source(s)
Molecular Formula CeHoNO2 [1]
Molecular Weight 127.14 g/mol [1]
Appearance Colorless to light yellow liquid

Boiling Point 193 °C [3]

Density 1.01 g/cm3 [3]
Refractive Index 1.4130 - 1.4150 [3]

Flash Point 96 °C [3]

Storage Temperature Room temperature, under inert 3]

atmosphere

Experimental Protocols

The following section details a common and reliable method for the synthesis of Ethyl 2-
cyanopropanoate. This protocol is adapted from established literature procedures.
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Synthesis of Ethyl 2-cyanopropanoate from Ethyl
Cyanoacetate and lodomethane

This procedure describes the methylation of ethyl cyanoacetate to yield Ethyl 2-
cyanopropanoate.

Materials:

e Sodium hydride (60% dispersion in paraffin oil)
e Dry Tetrahydrofuran (THF)

o Ethyl 2-cyanoacetate

e lodomethane

» Deionized Water

 Diethyl ether

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous Sodium Sulfate (Na2S0a4)

« Silica gel for column chromatography

o Ethyl acetate (EtOAC)

Hexane

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Syringes

Ice bath
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e Separatory funnel

e Rotary evaporator

o Glassware for column chromatography
Procedure:[4]

e Suspend sodium hydride (1.46 mmol, 0.33 equiv, 58 mg of a 60% dispersion) in dry THF
(1.46 mL) in a round-bottom flask under a nitrogen atmosphere.

e Cool the suspension to 0 °C using an ice bath.

e While stirring, add a solution of ethyl 2-cyanoacetate (4.42 mmol, 1.0 equiv, 500 mg) in THF
(0.737 mL) to the cooled suspension using a syringe.

e Stir the resulting mixture at 0 °C for 15 minutes.

e Add iodomethane (1.46 mmol, 0.33 equiv, 90.8 uL, 207 mq) to the reaction mixture and allow
it to stir for 3 hours.

e Quench the reaction by adding deionized water (10 mL).

o Transfer the mixture to a separatory funnel and add diethyl ether (10 mL).
o Separate the organic layer and wash it three times with brine (3 x 25 mL).
» Dry the organic layer over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by silica gel column chromatography using a solvent mixture of 5%
ethyl acetate in hexane to yield the desired product as a colorless liquid.

Visualized Workflow and Pathways

To further elucidate the experimental and logical relationships, the following diagrams are
provided in the DOT language.
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Caption: A workflow diagram illustrating the synthesis of Ethyl 2-cyanopropanoate.

This guide serves as a foundational resource for professionals engaged in chemical synthesis
and drug development. The provided data and protocols are intended to facilitate further
research and application of Ethyl 2-cyanopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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